2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole

• IUPAC Name: (2-benzyl-1,3-benzoxazol-5-yl)-(4-cyclohexylpiperazin-1-yl)methanone
• InChI: InChI=1S/C25H29N3O2/c29-25(28-15-13-27(14-16-28)21-9-5-2-6-10-21)20-11-12-23-22(18-20)26-24(30-23)17-19-7-3-1-4-8-19/h1,3-4,7-8,11-12,18,21H,2,5-6,9-10,13-17H2
• InChI Key: NLYDMBRSLPMOGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)OC(=N4)CC5=CC=CC=C5
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP is known for its stimulant properties and has been used as a recreational drug in some countries. However, BZP has also shown potential as a research tool in scientific studies. In

Mechanism of Action

2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole works by inhibiting the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This results in increased stimulation of the postsynaptic neurons, leading to the stimulant effects of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole include increased heart rate, blood pressure, and body temperature. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole also causes the release of glucose and fatty acids into the bloodstream, which provides energy for the body. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has been shown to have a similar effect on the brain as amphetamines, leading to increased alertness, euphoria, and a sense of well-being.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole in lab experiments is its ability to stimulate the release of neurotransmitters in the brain. This makes 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole a useful tool for studying the mechanisms of neurotransmitter release and reuptake. However, one limitation of using 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole is its potential for abuse. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has been used as a recreational drug in some countries, and its use can lead to addiction and other negative health effects.

Future Directions

There are several future directions for research involving 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole. One area of research could focus on the development of new drugs based on the structure of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole. Another area of research could focus on the use of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole as a tool for studying the mechanisms of neurotransmitter release and reuptake in the brain. Additionally, more research could be done to understand the long-term effects of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole on the brain and body, as well as its potential for addiction and abuse.
Conclusion:
In conclusion, 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole, or 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole, is a synthetic compound that has shown potential as a research tool in scientific studies. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has been used to study the mechanisms of neurotransmitter release and reuptake in the brain, and has also been shown to have stimulant properties similar to amphetamines. While 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has several advantages for lab experiments, its potential for abuse and negative health effects must also be considered. Further research is needed to fully understand the potential of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole as a research tool and its long-term effects on the brain and body.

Synthesis Methods

The synthesis of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole involves the reaction of 2-aminobenzoxazole with benzyl chloride and cyclohexylpiperazine in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has been used as a research tool in various scientific studies. One of the major applications of 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole is in the field of neuroscience. 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. This makes 2-benzyl-5-[(4-cyclohexyl-1-piperazinyl)carbonyl]-1,3-benzoxazole a useful tool for studying the mechanisms of neurotransmitter release and reuptake.